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Compound of Interest

Compound Name: 4-Fluoro-3H-pyrazole

Cat. No.: B15173962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 4-fluoropyrazole. The information is intended to support research and
development efforts in medicinal chemistry and materials science. It is important to note that
pyrazole compounds can exist in different tautomeric forms. The predominant and more stable
tautomer is 4-fluoro-1H-pyrazole, and the data presented herein primarily pertains to this form
unless otherwise specified.

Core Physical and Chemical Properties

The introduction of a fluorine atom at the 4-position of the pyrazole ring significantly influences
the molecule's electronic properties, pKa, and binding interactions, making it a valuable
scaffold in drug discovery.[1] The physical characteristics of 4-fluoro-1H-pyrazole are
summarized below.
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Property Value Source
Molecular Formula CsHsFN:2 [2]
Molecular Weight 86.07 g/mol [2]
Melting Point 38-40 °C [2]
Boiling Point 193 °C [3114]
Density 1.320 g/cm3 [31[41[5]
Physical Form Colorless to off-white solid or 5]
powder

pKa (Predicted) 13.66 + 0.50 [1][6]
CAS Number 35277-02-2 [2]

Solubility: While specific quantitative solubility data for 4-fluoro-1H-pyrazole is not readily
available, the parent compound, 1H-pyrazole, exhibits limited solubility in water and greater
solubility in organic solvents such as ethanol, methanol, and acetone.[7] It is anticipated that 4-
fluoro-1H-pyrazole follows a similar solubility profile.

Experimental Protocols
Synthesis of 4-Fluoro-1H-pyrazole

A common method for the synthesis of 4-fluoro-1H-pyrazole involves the reaction of (Z2)-3-
(dimethylamino)-2-fluoroacrylaldehyde with a hydrazine source.[6]

Procedure:

e To a solution of (Z)-3-(dimethylamino)-2-fluoroacrylaldehyde (1.0 equivalent) in a 40% (V/V)
agueous ethanol solution, add hydrazine dihydrochloride (1.0 equivalent).[6]

e Heat the reaction mixture at 55 °C for 30 minutes.[6]
 After the reaction is complete, cool the mixture to room temperature.[6]

o Adjust the pH to 9 using a saturated aqueous solution of sodium bicarbonate.[6]
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o Extract the aqueous layer with diethyl ether.[6]
e Combine the organic layers and dry over anhydrous sodium sulfate.[6]

» Remove the solvent via distillation under reduced pressure to yield the product.[6]

Characterization

The identity and purity of synthesized 4-fluoro-1H-pyrazole can be confirmed using standard
analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure.

e Infrared (IR) Spectroscopy: IR spectroscopy helps identify the presence of key functional
groups. For pyrazole derivatives, characteristic peaks include N-H stretching vibrations
(around 3341-3353 cm~t) and aromatic C=C and C=N stretching vibrations (in the 1463-
1591 cm~1region).[8]

» Melting Point Analysis: The melting point is a crucial indicator of purity.[8]

e Mass Spectrometry: This technique is used to determine the molecular weight and
fragmentation pattern.

Biological Activity and Applications

Fluorinated pyrazoles are a significant class of compounds in medicinal chemistry due to their
diverse biological activities. The incorporation of fluorine can enhance metabolic stability,
binding affinity, and bioavailability.

Derivatives of fluorinated pyrazoles have been investigated for a range of therapeutic
applications, including:

» Antibacterial and Antifungal Agents: Certain fluorophenyl-containing pyrazole derivatives
have shown significant activity against various bacterial and fungal strains.

 Antiviral Activity: The pyrazole scaffold is present in some antiviral compounds.
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e Enzyme Inhibition: Fluorosulfate-containing pyrazole heterocycles have been identified as
selective butyrylcholinesterase (BuChE) inhibitors, which are of interest for the treatment of

Alzheimer's disease.

o "Click" Chemistry: 4H-pyrazoles bearing electron-withdrawing fluoro substituents are reactive
dienes in Diels-Alder reactions, making them useful in bioorthogonal chemistry.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 4-fluoro-1H-pyrazole.
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Starting Materials:
(2)-3-(dimethylamino)-2-fluoroacrylaldehyde
Hydrazine Dihydrochloride

Reaction in 40% Aqueous Ethanol

Heat at 55°C for 30 min

Workup

Step 1

pH Adjustment to 9
(Saturated NaHCOs3)

Step 2

4

@h Diethyl Ether

Step 3

Drying of Organic Layers
(Anhydrous Na2S0a4)

Purification:
Solvent Removal under Reduced Pressure

Final Product:
4-Fluoro-1H-pyrazole

Click to download full resolution via product page

Caption: Synthesis workflow for 4-fluoro-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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